Cas no 2034492-01-6 (N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 2034492-01-6
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 5552639
• Update Time: 2025-07-09

N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]-N-(thiophen-2-ylmethyl)oxamide
• N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide

• Inchi： 1S/C19H24N2O3S2/c1-13(22)15-6-7-16(26-15)19(8-2-3-9-19)12-21-18(24)17(23)20-11-14-5-4-10-25-14/h4-7,10,13,22H,2-3,8-9,11-12H2,1H3,(H,20,23)(H,21,24)
• InChI Key： FHNORLFAPRZCOG-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NCC1(C2SC(C(O)C)=CC=2)CCCC1)=O

Additional information on N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide

Comprehensive Analysis of N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 2034492-01-6)

In the rapidly evolving field of pharmaceutical and organic chemistry, the compound N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 2034492-01-6) has garnered significant attention due to its unique structural properties and potential applications. This thiophene-derived molecule features a cyclopentylmethyl backbone linked to a hydroxyethyl group, making it a subject of interest for researchers exploring novel drug candidates and bioactive molecules.

The molecular structure of this compound combines a thiophene ring with an ethanediamide moiety, which is often associated with enhanced binding affinity in medicinal chemistry. Recent studies highlight its relevance in targeting specific enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and personalized therapeutics. Researchers are particularly intrigued by its potential role in addressing unmet medical needs, such as chronic inflammatory conditions and metabolic disorders.

From a synthetic perspective, the compound's cyclopentylmethyl group offers steric stability, while the hydroxyethyl-thiophene segment contributes to solubility and bioavailability. These characteristics are critical for drug development, as they influence pharmacokinetics and pharmacodynamics. Industry experts frequently search for terms like "thiophene derivatives in drug design" and "CAS 2034492-01-6 applications," reflecting the growing demand for innovative chemical entities in biopharmaceutical research.

Another area of interest is the compound's potential in material science. Its conjugated thiophene system may exhibit optoelectronic properties, making it a candidate for organic semiconductors or sensors. This dual applicability in both life sciences and advanced materials underscores its versatility, a topic frequently discussed in academic forums and patent literature.

Environmental and safety profiles are also key considerations. While not classified as hazardous, the compound's hydroxyethyl and amide functionalities necessitate careful handling in laboratory settings. Regulatory compliance, especially in Good Manufacturing Practice (GMP) environments, remains a priority for manufacturers and researchers alike.

In conclusion, N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide represents a promising scaffold for multidisciplinary research. Its structural complexity and functional diversity align with contemporary scientific inquiries into targeted therapies and smart materials, ensuring its continued relevance in cutting-edge applications.